1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[3-(furan-3-yl)-3-hydroxypropyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C15H18N2O3/c1-11-4-2-3-5-13(11)17-15(19)16-8-6-14(18)12-7-9-20-10-12/h2-5,7,9-10,14,18H,6,8H2,1H3,(H2,16,17,19)
• InChI Key: PRWZLNRQDMKNEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCCC(C2=COC=C2)O
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is a urea derivative that has shown promising results in the fields of biochemistry and pharmacology.

Scientific Research Applications

Furan Derivatives and Their Applications

Furan derivatives have garnered attention in various scientific research areas due to their unique chemical structures and potential applications. Although the specific compound "1-(3-(Furan-3-yl)-3-hydroxypropyl)-3-(o-tolyl)urea" has not been directly mentioned in the available literature, research on related furan compounds provides insights into the potential applications of furan derivatives in general.

• New Furan Derivatives from Endophytic Fungi :Research has identified new furan derivatives from a mangrove-derived endophytic fungus, highlighting the role of furan compounds in natural product chemistry and their potential for medicinal and agricultural applications. These compounds were isolated and characterized, emphasizing the diversity of furan derivatives in nature and their possible use in drug discovery and development (Chen et al., 2017).

• Antibacterial and Antifungal Activities :Furan derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showcasing the potential of furan compounds as bioactive agents against various pathogens. This research contributes to the development of new antimicrobial agents based on furan chemistry (Alabi et al., 2020).

• Polyurethane and Polyurethane–Ureas :Studies on polyurethanes and polyurethane–ureas derived from divalent metal salts of mono(hydroxybutyl) hexolate have explored the use of furan derivatives in the synthesis of flame-retardant materials. This research demonstrates the application of furan chemistry in materials science, particularly in enhancing the safety features of polymeric materials (Prasath et al., 2000).

• Gastroprotective Substances :The total synthesis of gastroprotective substances and their analogues, including furan derivatives, indicates the potential therapeutic applications of these compounds. Such research is pivotal for the pharmaceutical industry, focusing on developing new drugs for gastrointestinal disorders (Durgant & Vogel, 1993).

• Bioactive Compounds from Marine Algae :Isolation of unique furan-based bromophenols from marine algae suggests the significance of furan derivatives in marine natural products. These compounds exhibit potent antioxidant activities, underlining the importance of furan derivatives in developing new antioxidant agents (Li et al., 2008).